Cas no 1421483-93-3 (2-(4-fluorophenyl)sulfanyl-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylacetamide)

• Product Name: 2-(4-fluorophenyl)sulfanyl-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylacetamide
• CAS No: 1421483-93-3
• MF: C₁₆H₁₉FN₂OS
• MW: 306.398266077042
• CID: 5925050
• PubChem ID: 71792571
• Update Time: 2025-05-25

2-(4-fluorophenyl)sulfanyl-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)sulfanyl-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylacetamide
• F6244-1420
• 2-[(4-FLUOROPHENYL)SULFANYL]-N-[4-(PYRROLIDIN-1-YL)BUT-2-YN-1-YL]ACETAMIDE
• AKOS024542664
• 1421483-93-3
• VU0539954-1
• 2-(4-fluorophenyl)sulfanyl-N-(4-pyrrolidin-1-ylbut-2-ynyl)acetamide
• 2-((4-fluorophenyl)thio)-N-(4-(pyrrolidin-1-yl)but-2-yn-1-yl)acetamide

• Inchi： 1S/C16H19FN2OS/c17-14-5-7-15(8-6-14)21-13-16(20)18-9-1-2-10-19-11-3-4-12-19/h5-8H,3-4,9-13H2,(H,18,20)
• InChI Key： ANDLHWBVAYLXKP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CC(NCC#CCN1CCCC1)=O

Computed Properties

• Exact Mass: 306.12021257g/mol
• Monoisotopic Mass: 306.12021257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(4-fluorophenyl)sulfanyl-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylacetamide

Comprehensive Overview of 2-(4-fluorophenyl)sulfanyl-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylacetamide (CAS No. 1421483-93-3)

2-(4-fluorophenyl)sulfanyl-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylacetamide (CAS No. 1421483-93-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound's molecular structure incorporates a 4-fluorophenylsulfanyl group, a pyrrolidin-1-yl moiety, and an acetamide linker, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeted therapy and precision medicine.

In recent years, the demand for small-molecule modulators like 2-(4-fluorophenyl)sulfanyl-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylacetamide has surged, driven by advancements in cancer research and neurodegenerative disease studies. The compound's fluorinated aromatic component enhances its metabolic stability, a critical factor in drug design. This property is frequently discussed in forums and publications focusing on ADME optimization (Absorption, Distribution, Metabolism, and Excretion), a hot topic among medicinal chemists. Additionally, its alkyne functionality offers opportunities for click chemistry applications, a technique widely used in bioconjugation and probe development.

The synthesis of CAS No. 1421483-93-3 typically involves multi-step organic reactions, including Sonogashira coupling and amide bond formation, which are standard methodologies in modern organic synthesis. These processes are often explored in academic and industrial settings, as evidenced by frequent searches for "efficient amide coupling reagents" or "pyrrolidine derivatives in drug design." The compound's pyrrolidinyl group is particularly noteworthy, as it is a common pharmacophore in FDA-approved drugs, contributing to improved bioavailability and target engagement.

From a commercial perspective, 2-(4-fluorophenyl)sulfanyl-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylacetamide is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are often queried alongside terms like "high-purity bioactive compounds" or "custom synthesis services," reflecting the needs of research and development teams. Quality control measures, such as HPLC and NMR validation, are essential to ensure reproducibility, a concern frequently raised in peer-reviewed literature and online discussions.

Looking ahead, the potential applications of CAS No. 1421483-93-3 extend beyond traditional drug discovery. Its structural motifs are being investigated for use in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, two cutting-edge areas in chemical biology. These trends are closely monitored by researchers searching for "next-generation therapeutic modalities" or "kinase inhibitor scaffolds." As the scientific community continues to explore its properties, 2-(4-fluorophenyl)sulfanyl-N-4-(pyrrolidin-1-yl)but-2-yn-1-ylacetamide is poised to remain a compound of significant interest in both academic and industrial research.